Cas no 1155571-46-2 (6-(2-methyl-1H-imidazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde)

• Product Name: 6-(2-methyl-1H-imidazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde
• CAS No: 1155571-46-2
• MF: C₁₀H₈N₄OS
• MW: 232.261719703674
• CID: 6136122
• PubChem ID: 43475643
• Update Time: 2025-10-28

6-(2-methyl-1H-imidazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-methyl-1H-imidazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde
• EN300-1292123
• 1155571-46-2
• 6-(2-methyl-1h-imidazol-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• Inchi： 1S/C10H8N4OS/c1-7-11-2-3-13(7)9-8(6-15)14-4-5-16-10(14)12-9/h2-6H,1H3
• InChI Key： GUZCKSLOEYOTOI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2C=O)N1C=CN=C1C

Computed Properties

• Exact Mass: 232.04188206g/mol
• Monoisotopic Mass: 232.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 6-(2-methyl-1H-imidazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde

6-(2-Methyl-1H-Imidazol-1-Yl)Imidazo[2,1-B][1,3]Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1155571-46-2, known as 6-(2-methyl-1H-imidazol-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazo[2,1-b][1,3]thiazoles, which are heterocyclic aromatic compounds with unique electronic properties. The presence of the imidazole and thiazole rings in its structure contributes to its distinctive reactivity and stability.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and sensors. Its aromaticity and heteroatom-rich structure make it an ideal candidate for exploring novel electronic properties. Researchers have reported that the compound exhibits excellent stability under thermal and oxidative conditions, which is a critical factor for its practical applications.

The synthesis of 6-(2-methyl-1H-imidazol-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde involves a multi-step process that typically begins with the preparation of precursor compounds. The key steps include the formation of the imidazole ring followed by cyclization to form the thiazole moiety. The introduction of the methyl group at position 2 of the imidazole ring is achieved through alkylation or substitution reactions. The final step involves the aldehyde functionalization at position 5 of the thiazole ring, which can be accomplished using various oxidation techniques.

One of the most promising areas of research involving this compound is its application in organic electronics. The compound's ability to form stable π-conjugated systems makes it a potential candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent experiments have demonstrated that films prepared from this compound exhibit high carrier mobility and excellent electrical stability, which are essential properties for advanced electronic devices.

In addition to its electronic applications, this compound has also shown potential in the field of sensor technology. Its unique electronic properties allow it to interact with various analytes, making it suitable for detecting gases such as ammonia and hydrogen sulfide. Researchers have developed sensors based on this compound that exhibit high sensitivity and selectivity towards these analytes.

The carbaldehyde group at position 5 of the molecule plays a crucial role in determining its reactivity and functionality. This group can undergo various chemical transformations, such as condensation reactions with ketones or aldehydes, leading to the formation of more complex structures. These transformations open up new possibilities for modifying the compound's properties and tailoring it for specific applications.

From a structural standpoint, the molecule's heterocyclic framework provides a rigid platform for further functionalization. The presence of nitrogen and sulfur atoms in the rings contributes to its aromaticity and enhances its stability. These features make it an attractive target for researchers exploring novel materials with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits a significant degree of conjugation across its heterocyclic framework, which contributes to its high stability and reactivity.

In conclusion, 6-(2-methyl-1H-imidazol-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a versatile compound with a wide range of potential applications in organic electronics, sensor technology, and materials science. Its unique chemical structure and favorable electronic properties make it an exciting subject for further research and development.